Ethyl 7-bromo-6-chloro-1H-benzo[d]imidazole-2-carboxylate

• IUPAC Name: ethyl 4-bromo-5-chloro-1H-benzimidazole-2-carboxylate
• InChI: InChI=1S/C10H8BrClN2O2/c1-2-16-10(15)9-13-6-4-3-5(12)7(11)8(6)14-9/h3-4H,2H2,1H3,(H,13,14)
• InChI Key: PPGXAMHHSYQKIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(N1)C=CC(=C2Br)Cl
• Molecular Formula: C10H8BrClN2O2
• Molecular Weight: 303.54 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Pharmaceuticals and Agrochemicals

. .

. Their unique chemical structure allows them to absorb light efficiently, making them ideal for use in these technologies.

Functional Materials

. These materials have special physical or chemical properties that make them useful in a variety of applications, from electronics to energy storage.

Catalysis

. Their ability to donate and accept electrons makes them effective catalysts in a variety of chemical reactions.

Synthesis of Other Compounds

. They are used as building blocks in the creation of a wide range of compounds with diverse properties.

Antioxidant Potential

. These compounds can neutralize harmful free radicals in the body, potentially reducing the risk of various health conditions.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This present review summarized some pharmacological activities and various kinds of synthetic routes for imidazole and their derived products.